Cas no 132502-93-3 ([2-(trifluoromethyl)-1H-indol-3-yl]acetic acid)
[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-(Trifluoromethyl)-1H-indol-3-yl)acetic acid
- 2-(trifluoromethyl)-1H-Indole-3-acetic acid
- 2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
- [2-(Trifluoromethyl)-1H-indol-3-yl]acetic acid
- 1H-Indole-3-aceticacid,2-(trifluoromethyl)
- 2-Trifluoromethylindole-3-acetic acid
- 132502-93-3
- 1H-Indole-3-acetic acid, 2-(trifluoromethyl)-
- DTXSID70345894
- EN300-1221981
- F2197-0127
- SCHEMBL9811693
- CS-0224987
- FT-0724124
- AKOS015911508
- 2-(2-(Trifluoromethyl)-1H-indol-3-yl)aceticacid
- [2-(Trifluoromethyl)-1H-indol-3-yl]acetic acid #
- [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
-
- Inchi: 1S/C11H8F3NO2/c12-11(13,14)10-7(5-9(16)17)6-3-1-2-4-8(6)15-10/h1-4,15H,5H2,(H,16,17)
- InChI Key: QZRVCUOJFCWPCW-UHFFFAOYSA-N
- SMILES: FC(C1=C(CC(=O)O)C2C=CC=CC=2N1)(F)F
Computed Properties
- Exact Mass: 243.05100
- Monoisotopic Mass: 243.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- Density: 1.493
- Boiling Point: 387.3 °C at 760 mmHg
- Flash Point: 387.3 °C at 760 mmHg
- Refractive Index: 1.585
- PSA: 53.09000
- LogP: 2.81380
[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T185476-100mg |
[2-(Trifluoromethyl)-1h-indol-3-yl]acetic Acid |
132502-93-3 | 100mg |
$ 135.00 | 2022-06-03 | ||
| TRC | T185476-500mg |
[2-(Trifluoromethyl)-1h-indol-3-yl]acetic Acid |
132502-93-3 | 500mg |
$ 550.00 | 2022-06-03 | ||
| TRC | T185476-1g |
[2-(Trifluoromethyl)-1h-indol-3-yl]acetic Acid |
132502-93-3 | 1g |
$ 815.00 | 2022-06-03 | ||
| Enamine | EN300-1221981-0.05g |
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid |
132502-93-3 | 95% | 0.05g |
$516.0 | 2023-07-09 | |
| Enamine | EN300-1221981-0.1g |
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid |
132502-93-3 | 95% | 0.1g |
$673.0 | 2023-07-09 | |
| Enamine | EN300-1221981-0.25g |
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid |
132502-93-3 | 95% | 0.25g |
$963.0 | 2023-07-09 | |
| Enamine | EN300-1221981-0.5g |
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid |
132502-93-3 | 95% | 0.5g |
$1516.0 | 2023-07-09 | |
| Enamine | EN300-1221981-1.0g |
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid |
132502-93-3 | 95% | 1.0g |
$1944.0 | 2023-07-09 | |
| Enamine | EN300-1221981-2.5g |
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid |
132502-93-3 | 95% | 2.5g |
$3809.0 | 2023-07-09 | |
| Enamine | EN300-1221981-5.0g |
2-[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid |
132502-93-3 | 95% | 5.0g |
$5635.0 | 2023-07-09 |
[2-(trifluoromethyl)-1H-indol-3-yl]acetic acid Related Literature
-
Nisha,Snigdha Singh,Neera Sharma,Ramesh Chandra Org. Chem. Front. 2022 9 3624
Additional information on [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid
Research Briefing on [2-(trifluoromethyl)-1H-indol-3-yl]acetic Acid (CAS: 132502-93-3) in Chemical Biology and Pharmaceutical Applications
The compound [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid (CAS: 132502-93-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This indole-derived carboxylic acid, characterized by a trifluoromethyl group at the 2-position, exhibits remarkable physicochemical properties that make it a promising scaffold for drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a building block for developing novel nonsteroidal anti-inflammatory drugs (NSAIDs). The trifluoromethyl group enhances metabolic stability while the indole core provides optimal binding to cyclooxygenase (COX) enzymes. Molecular docking studies revealed that derivatives of [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid show selective inhibition of COX-2 over COX-1, suggesting potential for developing gastrointestinal-sparing anti-inflammatory agents.
Recent advances in synthetic methodology have improved access to this compound. A 2024 Nature Protocols paper detailed an optimized three-step synthesis from commercially available 2-trifluoromethylaniline, achieving an overall yield of 68% with excellent purity (>99%). This protocol emphasizes green chemistry principles by using water as the reaction solvent in key steps, addressing previous challenges in scaling up production of this valuable intermediate.
The compound's biological activity profile has been expanded through structure-activity relationship (SAR) studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified that [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid exhibits moderate inhibitory activity against several cancer-related protein kinases, particularly showing promise against FLT3 and VEGFR2. These findings have spurred development of hybrid molecules combining this scaffold with known kinase inhibitor pharmacophores.
Emerging applications in radiopharmaceuticals have also been reported. The fluorine-18 labeled analog of [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid is being investigated as a potential PET tracer for imaging inflammation in autoimmune diseases, as described in a recent Molecular Pharmaceutics article. The compound's favorable pharmacokinetics and ability to cross the blood-brain barrier make it particularly suitable for neuroinflammation imaging.
Ongoing clinical investigations are exploring derivatives of this compound for treating fibrotic diseases. Preclinical data presented at the 2024 American Chemical Society National Meeting demonstrated that certain amide derivatives show potent anti-fibrotic activity in lung and liver models, with mechanisms involving modulation of TGF-β signaling pathways. These developments position [2-(trifluoromethyl)-1H-indol-3-yl]acetic acid as a versatile platform for multiple therapeutic areas.
132502-93-3 ([2-(trifluoromethyl)-1H-indol-3-yl]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)